![molecular formula C20H23ClN2O2 B4683475 3-chloro-4-methoxy-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide](/img/structure/B4683475.png)
3-chloro-4-methoxy-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide
Overview
Description
3-chloro-4-methoxy-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BRL-15572 and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of BRL-15572 involves its ability to selectively bind to the dopamine D3 receptor. By binding to this receptor, BRL-15572 prevents the binding of dopamine, which is a neurotransmitter that plays a key role in the regulation of movement, emotion, and cognition. This blockade of dopamine binding results in a decrease in the activity of the dopamine D3 receptor, which can have a variety of physiological and behavioral effects.
Biochemical and Physiological Effects
BRL-15572 has been shown to have a variety of biochemical and physiological effects. In animal studies, BRL-15572 has been shown to decrease locomotor activity and increase the time spent in a passive state. These effects are consistent with the known role of the dopamine D3 receptor in the regulation of movement and motivation.
Advantages and Limitations for Lab Experiments
One of the main advantages of BRL-15572 for lab experiments is its selectivity for the dopamine D3 receptor. This selectivity allows researchers to study the role of this receptor in various physiological and pathological processes without the confounding effects of other receptors. However, one of the limitations of BRL-15572 is its relatively low potency, which can make it difficult to achieve the desired effects at lower concentrations.
Future Directions
There are several potential future directions for research involving BRL-15572. One area of research involves the study of the role of the dopamine D3 receptor in addiction and substance abuse. BRL-15572 may be a valuable tool for studying the effects of drugs of abuse on the dopamine D3 receptor and the potential therapeutic benefits of targeting this receptor in the treatment of addiction. Another area of research involves the study of the role of the dopamine D3 receptor in psychiatric disorders such as schizophrenia and depression. BRL-15572 may be a valuable tool for studying the role of this receptor in these disorders and the potential therapeutic benefits of targeting this receptor in the treatment of these disorders.
Conclusion
In conclusion, BRL-15572 is a chemical compound that has potential applications in scientific research. Its selectivity for the dopamine D3 receptor makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes. While there are some limitations to its use, there are several potential future directions for research involving BRL-15572.
Scientific Research Applications
BRL-15572 has been shown to have potential applications in scientific research. One of the main areas of research involves the study of the dopamine D3 receptor. BRL-15572 has been shown to be a selective antagonist of the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes.
properties
IUPAC Name |
3-chloro-4-methoxy-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O2/c1-14-9-11-23(12-10-14)17-6-4-16(5-7-17)22-20(24)15-3-8-19(25-2)18(21)13-15/h3-8,13-14H,9-12H2,1-2H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFCXQNLBRJLCGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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